Cas no 648904-47-6 (Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)-)

• Product Name: Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)-
• CAS No: 648904-47-6
• MF: C₁₈H₁₅BrO₂
• MW: 343.214504480362
• MDL: MFCD09027317
• CID: 412902
• PubChem ID: 11702908
• Update Time: 2025-11-02

Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)-
• 1-bromo-6-methoxy-2-phenylmethoxynaphthalene
• 2-(BENZYLOXY)-1-BROMO-6-METHOXYNAPHTHALENE
• 2-Benzyloxy-1-bromo-6-methoxynaphthalene
• DTXSID90470879
• CS-W004467
• QRONLZOWBNLXQD-UHFFFAOYSA-N
• 648904-47-6
• YAB90447
• AKOS030527666
• W17382
• SCHEMBL1359254
• 2-benzyloxy-1-bromo-6-methoxy-naphthalene
• AS-64647

• MDL： MFCD09027317
• Inchi： 1S/C18H15BrO2/c1-20-15-8-9-16-14(11-15)7-10-17(18(16)19)21-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key： QRONLZOWBNLXQD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=C(C=CC2=1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.02555
• Monoisotopic Mass: 342.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)-

Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- (CAS No. 648904-47-6): A Comprehensive Overview

Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- (CAS No. 648904-47-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique brominated naphthalene structure, is widely utilized in advanced research and industrial applications. Its molecular formula and intricate functional groups make it a valuable intermediate in the synthesis of complex organic molecules.

The growing interest in 1-bromo-6-methoxy-2-(phenylmethoxy)naphthalene is driven by its versatility in chemical reactions, particularly in cross-coupling and substitution reactions. Researchers are increasingly exploring its potential in the development of organic electronic materials, such as OLEDs and photovoltaic cells, where its structural properties can enhance performance. This aligns with the current global focus on sustainable and energy-efficient technologies, a topic frequently searched in scientific and industrial circles.

One of the key features of Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- is its stability under various reaction conditions, making it a preferred choice for synthetic chemists. The presence of both methoxy and phenylmethoxy groups contributes to its solubility in organic solvents, facilitating its use in laboratory settings. Additionally, the bromine atom serves as a reactive site for further functionalization, enabling the creation of diverse derivatives.

In recent years, the demand for CAS 648904-47-6 has surged due to its applications in pharmaceutical research. While not a drug itself, it serves as a critical building block in the synthesis of bioactive molecules. This trend reflects the broader industry shift toward precision medicine and targeted therapies, topics that dominate academic and commercial searches. Its role in drug discovery pipelines underscores its importance in modern chemistry.

From an environmental perspective, the compound’s biodegradability and low toxicity profile have been subjects of study. As regulatory frameworks tighten around chemical usage, 1-bromo-6-methoxy-2-(phenylmethoxy)naphthalene is often highlighted for its compliance with green chemistry principles. This aspect resonates with the increasing public and scientific interest in eco-friendly chemical processes, a frequently searched topic in online platforms.

The synthesis of Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- typically involves multi-step organic reactions, including etherification and bromination. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, addressing common challenges in organic synthesis. These innovations are particularly relevant to researchers searching for efficient synthetic methodologies.

Market analyses indicate a steady growth in the availability of CAS 648904-47-6, driven by its expanding applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic and industrial sectors. Its pricing and purity specifications are frequently queried in procurement-related searches, highlighting its commercial significance.

In summary, Naphthalene, 1-bromo-6-methoxy-2-(phenylmethoxy)- (CAS No. 648904-47-6) represents a critical component in contemporary chemical research and industrial applications. Its structural uniqueness, reactivity, and alignment with current scientific trends make it a compound of enduring relevance. As research continues to uncover new applications, its role in advancing technology and science is expected to grow further.